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Compound of Interest

Compound Name: Chloroacetyl chloride

Cat. No.: B045968

An In-depth Technical Guide to Chloroacetyl
Chloride

Introduction

Chloroacetyl chloride (CAC) is a bifunctional organic compound with the chemical formula
C2H2CI20.[1] As a chlorinated acyl chloride, it is a highly reactive chemical intermediate widely
employed in organic synthesis.[1][2][3] Its utility stems from its two reactive sites: the acyl
chloride group and the alkyl chloride group, making it a valuable building block for a diverse
range of chemical products.[1][4] This guide provides a comprehensive overview of
chloroacetyl chloride, including its chemical and physical properties, synthesis, applications
in research and drug development, reactivity, and safety protocols, tailored for researchers,
scientists, and professionals in the field of drug development.

Chemical and Physical Properties

Chloroacetyl chloride is a colorless to light yellow liquid known for its strong, pungent, and
irritating odor.[5][6] It is a dense liquid that reacts with water and is miscible with many organic
solvents.[5][6] The key physical and chemical properties are summarized in the table below.
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Property

Value

CAS Number

79-04-9[1][5][7]

Molecular Formula

C2H2CLO[1][5][7][8]

Molecular Weight 112.94 g/mol [1][7]

Appearance Colorless to light yellow liquid[1][5][6]
Density 1.418 g/mL at 25 °C

Melting Point -22 °C (-8 °F; 251 K)[1][5]

Boiling Point 105-106 °C (221-223 °F; 378-379 K)[1][5]

Vapor Pressure

19 mmHg at 20 °C[1][5]

Solubility

Reacts with water;[1][6][9] Miscible with ether,

acetone, benzene, and carbon tetrachloride.[5]

[6]

Refractive Index

n20/D 1.453[5]

Synthesis of Chloroacetyl Chloride

Chloroacetyl chloride can be synthesized through various methods. Industrially, it is often
produced by the carbonylation of methylene chloride or the oxidation of vinylidene chloride.[1]
Common laboratory and industrial preparations involve the reaction of chloroacetic acid with a
chlorinating agent.

Common Synthesis Routes:

» From Chloroacetic Acid: The most frequent methods involve treating chloroacetic acid with
reagents like thionyl chloride (SOCIz), phosphorus pentachloride (PCls), or phosgene
(COCI2).[1][10]

o From Acetyl Chloride: It can also be prepared by the chlorination of acetyl chloride.[10]

» From Ketene: The addition of chlorine (Cl2) to ketene is another synthesis pathway.[1]
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Below is a generalized workflow for the synthesis of chloroacetyl chloride from chloroacetic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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